Cas no 7719-01-9 (calcium dihydroxide)

• Product Name: calcium dihydroxide
• CAS No: 7719-01-9
• MF: CaH₂O₂
• MW: 74.0926795005798
• CID: 4182067
• Update Time: 2025-04-24

calcium dihydroxide Chemical and Physical Properties

Names and Identifiers

• calcium dihydroxide
• calciumdihydroxide

• Inchi： 1S/Ca.2H2O/h;2*1H2/q+2;;/p-2
• InChI Key： AXCZMVOFGPJBDE-UHFFFAOYSA-L
• SMILES： [Ca+2].[OH-].[OH-]

Computed Properties

• Exact Mass: 73.968071
• Monoisotopic Mass: 73.968071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2

Experimental Properties

• Melting Point: 580 deg C, loses water